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Compound of Interest

Compound Name: Sudan Il
CAS No.: 40881-21-8
Cat. No.: B7823213
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Sudan Il
(Solvent Orange 7), a synthetic azo dye. The information presented herein is intended to
support research, development, and analytical activities involving this compound. All
guantitative data has been summarized for clarity, and detailed experimental protocols are
provided for key analytical and synthetic procedures.

Core Chemical Properties of Sudan i

Sudan Il is a lysochrome (fat-soluble) diazo dye. It presents as a red to orange-brownish
powder and is known for its use as a staining agent in microscopy, particularly for triglycerides.
[1][2][3] Its chemical structure features a substituted phenyl group linked to a naphthol moiety
via an azo bridge.

Physicochemical Data

A summary of the key physicochemical properties of Sudan Il is presented in the table below
for easy reference and comparison.
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Property Value References
1-[(2,4-

IUPAC Name dimethylphenyl)diazenyl]napht [4]
halen-2-ol
Solvent Orange 7, C.l. 12140,

Synonyms [5]

Sudan Red I

Chemical Formula C1sH16N20
Molecular Weight 276.33 g/mol
Red to orange-brownish
Appearance
powder
Melting Point 156-158 °C
DMSO: 30 mg/mLEthanol: 1
mg/mLChloroform: 10
Solubility mg/mLWater: InsolubleOther

Solvents: Soluble in acetone

and benzene.

Maximum Absorption (Amax)

493 nm (in methanol)420 nm

(secondary peak in methanol)

Spectral Characteristics

The spectral properties of Sudan Il are crucial for its identification and quantification.

UV-Visible Spectroscopy: In methanol, Sudan Il exhibits a primary absorption maximum at

approximately 493 nm and a secondary peak around 420 nm. A study of a mixture of Sudan |

and Il in ethanol showed a maximum absorption at 490 nm.

Infrared (IR) Spectroscopy: The IR spectrum of Sudan Il is characterized by bands

corresponding to its functional groups, including the azo (-N=N-) and hydroxyl (-OH) groups.

Experimental Protocols
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Detailed methodologies for the synthesis and analysis of Sudan Il are outlined below. These

protocols are based on established procedures for azo dyes and analytical techniques for

Sudan dye detection.

Synthesis of Sudan Il via Diazotization and Azo Coupling

This protocol describes a general method for the synthesis of azo dyes, which is applicable to

Sudan Il. The synthesis is a two-step process involving the diazotization of an aromatic amine

followed by an azo coupling reaction.

Step 1: Diazotization of 2,4-Dimethylaniline

Dissolve 2,4-dimethylaniline in a cold aqueous solution of a strong acid, typically
hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a chilled aqueous solution of sodium nitrite (NaNO:z) dropwise while maintaining
the low temperature.

The reaction mixture will form the corresponding diazonium salt. This intermediate is
unstable and should be used immediately in the next step.

Step 2: Azo Coupling with 2-Naphthol

Prepare a solution of 2-naphthol in an aqueous alkaline solution, such as sodium hydroxide.
Cool this solution in an ice bath.

Slowly add the cold diazonium salt solution from Step 1 to the 2-naphthol solution with
constant stirring.

An electrophilic aromatic substitution will occur, resulting in the formation of the Sudan Il azo
dye as a colored precipitate.

Isolate the precipitate by filtration, wash it with cold water, and dry it.
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High-Performance Liquid Chromatography (HPLC)
Analysis of Sudan Il

This protocol outlines a reversed-phase HPLC method for the separation and detection of
Sudan I, adapted from methods for the analysis of Sudan dyes in various matrices.

1. Standard and Sample Preparation:

o Standard Stock Solution: Prepare a 1 mg/mL stock solution of Sudan Il in HPLC-grade
methanol. Store this solution at 4°C in a foil-wrapped container to prevent photodegradation.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with methanol to achieve the desired concentrations for calibration.

o Sample Preparation (from a solid matrix):

[¢]

Homogenize a known weight of the sample.

o Extract the dye with a suitable organic solvent, such as acetonitrile or a mixture of
acetone, dichloromethane, and methanol.

o Centrifuge or filter the extract to remove solid particles.

o The extract may require a cleanup step using solid-phase extraction (SPE) with a C18
cartridge to remove interfering matrix components.

o Evaporate the solvent and reconstitute the residue in the mobile phase or methanol before
injection.

2. HPLC Conditions:

e Column: Areversed-phase C18 column is typically used (e.g., 150 mm x 4.6 mm, 5 um
particle size).

o Mobile Phase: An isocratic mobile phase of methanol and water or a gradient elution with
acetonitrile and water is commonly employed.

o Flow Rate: A typical flow rate is 1.0 mL/min.
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o Detection: A UV-Vis or photodiode array (PDA) detector set at the maximum absorption
wavelength of Sudan Il (493 nm) is used for detection.

Visualizations

The following diagrams illustrate the synthesis workflow for azo dyes and a typical experimental
workflow for the HPLC analysis of Sudan II.

Step 1: Diazotization Step 2: Azo Coupling

Reacts with Couples with
HCI, NaNO2
0-5°C

2-Naphthol in
alkaline solution

2,4-Dimethylbenzenediazonium
Chloride (Unstable Intermediate)

2,4-Dimethylaniline MI Sudan |l Precipitate

Click to download full resolution via product page

Caption: General synthesis workflow for Sudan Il via diazotization and azo coupling.
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Caption: Experimental workflow for the HPLC analysis of Sudan II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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